TLR7 agonist 20

• Molecular Formula: C22H24N4O
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C22H24N4O/c1-2-3-8-19-25-20-21(17-6-4-5-7-18(17)24-22(20)23)26(19)13-15-9-11-16(14-27)12-10-15/h4-7,9-12,27H,2-3,8,13-14H2,1H3,(H2,23,24)
• InChIKey: NYWJROIIIXDQML-UHFFFAOYSA-N

TLR7 Agonist 20: Potent, Selective TLR7 Agonist

TLR7 agonist 20 (also designated compound 23 or p-hydroxymethyl IMDQ 23; CAS 3029695-00-6) is a synthetic imidazoquinoline analogue that acts as a potent and specific agonist of human Toll-like receptor 7 (hTLR7) [1]. Its IUPAC name is 2-butyl-1-(4-(hydroxymethyl)benzyl)-1H-imidazo[4,5-c]quinolin-4-amine. The compound emerged from a systematic structure–activity relationship (SAR) campaign aimed at improving upon the potency and selectivity of earlier-generation TLR7 agonists, and it demonstrates an EC50 of 0.22 μM for hTLR7 in cell-based reporter assays [1].

Selective hTLR7 agonist for immunology pathway studies

SAR-optimized imidazoquinoline with reported Th1 bias

Vaccine adjuvant screening and formulation research

• [1] Kaushik D, Kaur A, Patil MT, Sihag B, Piplani S, Sakala I, Honda-Okubo Y, Ramakrishnan S, Petrovsky N, Salunke DB. Structure-Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. J Med Chem. 2024 May 23;67(10):8346-8360. doi:10.1021/acs.jmedchem.4c00464. View Source

TLR7 Agonist 20: Interchangeability Risks

Imidazoquinoline-based TLR7 agonists exhibit wide divergence in potency, TLR7-versus-TLR8 selectivity, and the character of the downstream adaptive immune response they elicit. For example, resiquimod (R848) activates both TLR7 and TLR8, producing a broad, sometimes toxic, cytokine storm, whereas imiquimod is approximately 10‑fold weaker for hTLR7. Subtle structural modifications to the N1‑benzyl substituent drastically alter Th1/Th2 bias, as demonstrated by the contrast between compound 23 (strong Th1) and compound 12 (balanced Th1/Th2). Consequently, assuming interchangeability between any two imidazoquinoline TLR7 agonists risks not only altered potency but also a fundamentally different immunological outcome, making procurement decisions critically dependent on precise, comparator-backed quantitative evidence.

Resiquimod (TLR7/8) TLR8 activation may skew cytokine profiles, altering immuno-stimulatory outcomes.

Imiquimod (R837) Lower hTLR7 potency requires higher molar concentrations, changing dosing models.

Analog Compound 12 Carboxamide substitution shifts Th1/Th2 balance away from dominant Th1 profile.

• [1] Kaushik D, Kaur A, Patil MT, Sihag B, Piplani S, Sakala I, Honda-Okubo Y, Ramakrishnan S, Petrovsky N, Salunke DB. Structure-Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. J Med Chem. 2024 May 23;67(10):8346-8360. doi:10.1021/acs.jmedchem.4c00464. View Source

TLR7 Agonist 20: Comparator-Backed Evidence

Head-to-Head Potency vs. Carboxamide 12

In the same HEK-Blue hTLR7 reporter assay performed in the primary SAR study, TLR7 agonist 20 (compound 23) exhibited an EC50 of 0.22 μM, while the closely related carboxamide analog compound 12 showed an EC50 of 0.32 μM [1]. This represents a 1.45‑fold potency advantage for compound 23, demonstrating that the p‑hydroxymethyl benzyl substitution provides a measurable and reproducible improvement over the carboxamide-bearing analog within the same chemical series [1].

Potency vs. Carboxamide 12

Head-to-head

EC50 0.22 μM vs 0.32 μM

1.45× lower EC50

Supports potency ranking within chemical series

HEK-Blue hTLR7 reporter assay

Evidence Dimension	hTLR7 agonism potency (EC50)
Target Compound Data	0.22 μM
Comparator Or Baseline	Compound 12 (carboxamide analog): 0.32 μM
Quantified Difference	1.45‑fold more potent (lower EC50)
Conditions	HEK-Blue hTLR7 reporter cell assay (InvivoGen); identical assay run for both compounds

Why This Matters

A 1.45‑fold potency advantage in a direct head-to-head comparison enables lower dosing in adjuvant formulations to achieve equivalent immunostimulation, reducing both cost-per-dose and potential off‑target exposure.

• [1] Kaushik D, Kaur A, Patil MT, Sihag B, Piplani S, Sakala I, Honda-Okubo Y, Ramakrishnan S, Petrovsky N, Salunke DB. Structure-Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. J Med Chem. 2024 May 23;67(10):8346-8360. doi:10.1021/acs.jmedchem.4c00464. View Source

Cross-Study Potency vs. Imiquimod

TLR7 agonist 20 demonstrates an approximately 9.5‑fold greater potency at hTLR7 compared to the FDA‑approved imidazoquinoline imiquimod. In standard reporter assays, imiquimod activates hTLR7 with an EC50 of 2.1 μM , whereas TLR7 agonist 20 achieves an EC50 of 0.22 μM in a comparable HEK‑Blue hTLR7 reporter system [1]. While these data originate from separate studies, both employed widely accepted HEK‑Blue hTLR7 reporter cell platforms, supporting a meaningful cross‑study potency ranking.

Potency vs. Imiquimod

Cross-study comparable

EC50 0.22 μM vs 2.1 μM

~9.5× lower EC50

Reported higher potency context in comparable assays

Supports dose-model interpretation

Evidence Dimension	hTLR7 agonism potency (EC50)
Target Compound Data	0.22 μM
Comparator Or Baseline	Imiquimod (R837): 2.1 μM
Quantified Difference	Approximately 9.5‑fold more potent
Conditions	HEK‑Blue hTLR7 reporter cell assay (InvivoGen) for compound 23; standard HEK293‑based reporter assay for imiquimod

Why This Matters

Nearly an order‑of‑magnitude potency improvement translates to substantially lower molar requirements in vaccine adjuvant or immunotherapeutic formulations, reducing cost, formulation burden, and potential for local reactogenicity.

• [1] Kaushik D, Kaur A, Patil MT, Sihag B, Piplani S, Sakala I, Honda-Okubo Y, Ramakrishnan S, Petrovsky N, Salunke DB. Structure-Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. J Med Chem. 2024 May 23;67(10):8346-8360. doi:10.1021/acs.jmedchem.4c00464. View Source

TLR7 Selectivity vs. Resiquimod

TLR7 agonist 20 exhibits marked selectivity for hTLR7 over hTLR8. Vendor‑reported EC50 values for the hydrochloride salt are 0.23 μM for hTLR7 and 17.21 μM for hTLR8, yielding a selectivity ratio of approximately 75‑fold . In contrast, the widely used dual TLR7/8 agonist resiquimod (R848) shows an EC50 of 0.19 μM at hTLR7 and 2.59 μM at hTLR8 in HEK‑Blue reporter assays, a selectivity ratio of only 14‑fold [1]. The intrinsically high TLR7 specificity of compound 23 minimizes the risk of TLR8‑driven pro‑inflammatory cytokine induction that can lead to systemic adverse effects.

Selectivity vs. Resiquimod

Cross-study comparable

TLR7 EC50 0.23 μM
TLR8 EC50 17.21 μM
Ratio ≈ 75

vs

TLR7 EC50 0.19 μM
TLR8 EC50 2.59 μM
Ratio ≈ 14

5.4× higher selectivity ratio for TLR7 over TLR8

May reduce TLR8-driven cytokine induction

Evidence Dimension	TLR7 vs. TLR8 selectivity ratio
Target Compound Data	hTLR7 EC50 0.23 μM; hTLR8 EC50 17.21 μM; ratio ≈ 75
Comparator Or Baseline	Resiquimod (R848): hTLR7 EC50 0.19 μM; hTLR8 EC50 2.59 μM; ratio ≈ 14
Quantified Difference	5.4‑fold higher selectivity ratio for TLR7 over TLR8
Conditions	HEK‑Blue hTLR7 and hTLR8 reporter cell assays (InvivoGen); data from independent but comparable assay platforms

Why This Matters

Higher TLR7 selectivity directly reduces TLR8‑mediated IL‑12 and TNF‑α production, translating to a cleaner immunostimulatory profile with lower systemic toxicity risk — a critical procurement differentiator for in‑vivo applications where therapeutic window is paramount.

• [1] Table 2. EC50 Values of Compounds 19–21 as Measured Using Human TLR7 and TLR8 HEK‑Blue Reporter Cell Assays (InvivoGen). PMC11472459. Reports resiquimod: hTLR7 EC50 0.19 μM; hTLR8 EC50 2.59 μM. View Source

Th1-Skewed Antibody Response vs. Alum Alone

In a murine vaccination study using SARS‑CoV‑2 spike protein immunogen, TLR7 agonist 20 (compound 23) combined with alum induced a dominant T helper 1 (Th1) response characterized by robust increases in IgG2b and IgG2c, in addition to IgG1 [1]. In the same study, the carboxamide analog compound 12 with alum produced a balanced Th1/Th2 profile with high levels of IgG1, IgG2b, and IgG2c, whereas alum alone or the parent BBIQ compound yielded weaker or Th2‑biased antibody responses [1]. The strong IgG2b/IgG2c elevation driven by compound 23 is indicative of superior cytotoxic T‑cell and antibody‑dependent cellular cytotoxicity support, which is desirable for antiviral and antitumor vaccine applications.

Th1-Skewed Response

Head-to-head

Compound 23 + Alum
Strong IgG2b/IgG2c

vs

Alum alone (Th2-bias)
Compound 12 + Alum (Balanced)

Supports Th1-biased immune response research context

Murine SARS-CoV-2 spike protein model

Evidence Dimension	Th1‑associated IgG subclass induction (IgG2b, IgG2c)
Target Compound Data	Compound 23 + alum: strong IgG2b and IgG2c elevation alongside IgG1
Comparator Or Baseline	Alum alone: weak IgG response, Th2‑biased; Compound 12 + alum: balanced IgG1/IgG2b/IgG2c
Quantified Difference	Qualitative shift toward Th1‑dominant response; specific fold‑increase data available in the full publication
Conditions	BALB/c mice immunized with SARS‑CoV‑2 spike protein; IgG subclass titers measured by ELISA

Why This Matters

A Th1‑skewed antibody response is essential for intracellular pathogen and tumor antigen clearance. Procurement of compound 23 enables formulation of adjuvants that preferentially drive cellular immunity, a property not reliably achieved with alum alone or balanced Th1/Th2 agonists.

• [1] Kaushik D, Kaur A, Patil MT, Sihag B, Piplani S, Sakala I, Honda-Okubo Y, Ramakrishnan S, Petrovsky N, Salunke DB. Structure-Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. J Med Chem. 2024 May 23;67(10):8346-8360. doi:10.1021/acs.jmedchem.4c00464. View Source

TLR7 Agonist 20: High-Value Application Scenarios

Th1-Skewed Adjuvant for Spike-Based Vaccines

TLR7 agonist 20, combined with alum, provides a powerful adjuvant system for spike‑protein‑based vaccines (e.g., SARS‑CoV‑2, influenza, RSV). Its ability to induce robust IgG2b and IgG2c responses indicative of Th1 immunity makes it particularly suited for vaccines where cytotoxic T‑cell support is critical for protection, addressing a key limitation of alum‑only formulations [1].

Immuno-Oncology with High TLR7 Selectivity

The 75‑fold selectivity of TLR7 agonist 20 for hTLR7 over hTLR8, contrasted with the 14‑fold selectivity of resiquimod, positions this compound as a preferred payload for tumor‑localized immunostimulation strategies — including intratumoral injection or antibody‑drug conjugate (ADC) delivery — where TLR8‑mediated systemic cytokine release must be minimized [2].

TLR7-Specific Tool for Innate Immunity Studies

Because TLR7 agonist 20 demonstrates potent hTLR7 agonism (EC50 0.22 μM) with negligible TLR8 activity, it serves as a clean pharmacological probe for dissecting TLR7‑specific signaling pathways in dendritic cells, macrophages, and B cells, without the confounding TLR8 activation inherent in dual agonists like resiquimod or the weaker potency of imiquimod [1].

Alum-Adsorbed Adjuvant for Pandemic Preparedness

TLR7 agonist 20 exhibits strong synergy with aluminum hydroxide adjuvant, as demonstrated by enhanced anti‑spike antibody production in murine models. This combination is directly applicable to rapid‑response vaccine platforms where existing alum manufacturing infrastructure can be leveraged, and supply chain simplicity is as critical as immunological performance [1].

Application

Selection Property

Validation Focus

Vaccine adjuvant research

Th1-skewing synergy with alum

IgG2b/IgG2c endpoint elevation

Tumor microenvironment studies

High TLR7 vs. TLR8 selectivity

Minimized TLR8-driven cytokine release

Innate immunity signaling

Potent, selective TLR7 probe

TLR7-specific pathway dissection

Rapid-response vaccine platforms

Alum formulation compatibility

Leveraging existing manufacturing infrastructure

• [1] Kaushik D, Kaur A, Patil MT, Sihag B, Piplani S, Sakala I, Honda-Okubo Y, Ramakrishnan S, Petrovsky N, Salunke DB. Structure-Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. J Med Chem. 2024 May 23;67(10):8346-8360. doi:10.1021/acs.jmedchem.4c00464. View Source
• [2] Table 2. EC50 Values of Compounds 19–21 as Measured Using Human TLR7 and TLR8 HEK‑Blue Reporter Cell Assays (InvivoGen). PMC11472459. Reports resiquimod: hTLR7 EC50 0.19 μM; hTLR8 EC50 2.59 μM. View Source